Cas no 842140-64-1 ((3-Chloro-4-fluorophenyl)(phenyl)methanol)

• Product Name: (3-Chloro-4-fluorophenyl)(phenyl)methanol
• CAS No: 842140-64-1
• MF: C₁₃H₁₀ClFO
• MW: 236.669306278229
• MDL: MFCD06201249
• CID: 4659931
• PubChem ID: 2757533
• Update Time: 2025-11-01

(3-Chloro-4-fluorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-FLUOROBENZHYDROL
• Benzenemethanol, 3-chloro-4-fluoro-α-phenyl-
• 842140-64-1
• CS-0330946
• (3-chloro-4-fluorophenyl)-phenylmethanol
• (3-chloro-4-fluorophenyl)(phenyl)methanol
• DTXSID601273173
• AKOS012394869
• 3-Chloro-4-fluoro-alpha-phenylbenzenemethanol
• (3-Chloro-4-fluorophenyl)(phenyl)methanol

• MDL： MFCD06201249
• Inchi： 1S/C13H10ClFO/c14-11-8-10(6-7-12(11)15)13(16)9-4-2-1-3-5-9/h1-8,13,16H
• InChI Key： BFCPCEKFMIVJPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C1C=CC=CC=1)O)F

Computed Properties

• Exact Mass: 236.0404208g/mol
• Monoisotopic Mass: 236.0404208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

(3-Chloro-4-fluorophenyl)(phenyl)methanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Additional information on (3-Chloro-4-fluorophenyl)(phenyl)methanol

Comprehensive Overview of (3-Chloro-4-fluorophenyl)(phenyl)methanol (CAS No. 842140-64-1)

(3-Chloro-4-fluorophenyl)(phenyl)methanol (CAS No. 842140-64-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluorophenyl and phenyl methanol structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula, C₁₃H₁₀ClFO, and precise steric configuration make it invaluable for designing chiral catalysts and drug precursors. Researchers frequently explore its applications in asymmetric synthesis and medicinal chemistry, aligning with the growing demand for green chemistry and sustainable synthesis methods.

The compound’s structural versatility allows it to participate in diverse reactions, such as Grignard additions and reductive aminations, which are critical for developing next-generation therapeutics. Recent studies highlight its potential in cancer research, particularly in modulating kinase inhibitors—a hot topic in precision medicine. Additionally, its fluorinated aromatic moiety enhances metabolic stability, a property highly sought after in drug discovery to improve bioavailability and reduce off-target effects.

From an industrial perspective, 842140-64-1 is synthesized via multi-step organic reactions, often involving palladium-catalyzed cross-coupling or electrophilic aromatic substitution. These methods are optimized for high yield and low environmental impact, addressing the pharmaceutical industry’s push toward eco-friendly manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry ensure its purity, which is crucial for GMP compliance in API production.

The compound’s relevance extends to material science, where its aromatic hydroxyl group facilitates the development of advanced polymers and liquid crystals. This dual utility in life sciences and industrial applications positions (3-Chloro-4-fluorophenyl)(phenyl)methanol as a multifunctional building block. As AI-driven drug design gains traction, computational models increasingly leverage its molecular descriptors to predict ADMET properties, further solidifying its role in cutting-edge research.

Safety and handling protocols for CAS No. 842140-64-1 emphasize standard laboratory practices, including proper ventilation and PPE usage. While not classified as hazardous under current regulations, its halogenated structure warrants careful disposal to align with REACH and EPA guidelines. These precautions resonate with the broader corporate sustainability trends dominating chemical industry discourse today.

In summary, (3-Chloro-4-fluorophenyl)(phenyl)methanol exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, catalysis, and material engineering, making it a staple in R&D portfolios worldwide. As synthetic methodologies evolve, this compound will likely remain pivotal in addressing global health and technological challenges.